3-Chloro-4-nitro-N-(5-nitro-2-thiazolyl)-benzamide

• CAS No.: 380623-76-7
• Product Name: 3-Chloro-4-nitro-N-(5-nitro-2-thiazolyl)-benzamide
• Molecular Formula: C10H5ClN4O5S
• Molecular Weight: 328.69 g/mol
• IUPAC Name: 3-chloro-4-nitro-N-(5-nitro-1,3-thiazol-2-yl)benzamide
• Standard InChI: InChI=1S/C10H5ClN4O5S/c11-6-3-5(1-2-7(6)14(17)18)9(16)13-10-12-4-8(21-10)15(19)20/h1-4H,(H,12,13,16)
• Standard InChIKey: XCHLNGBTHLJLFG-UHFFFAOYSA-N
• SMILES: C1=CC(=C(C=C1C(=O)NC2=NC=C(S2)[N+](=O)[O-])Cl)[N+](=O)[O-]
• Canonical SMILES: C1=CC(=C(C=C1C(=O)NC2=NC=C(S2)[N+](=O)[O-])Cl)[N+](=O)[O-]
• Appearance: Solid powder
• Description: SM-7368 inhibits TNF-alpha-induced MMP-9 upregulation in a concentration-dependent manner. SM-7368 strongly inhibits the TNF-alpha-induced invasion of HT1080 human fibrosarcoma cell line.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: SM-7368; SM 7368; SM7368; NF-kappaB Activation Inhibitor III
• Reference: 1: Lee HY, Park KS, Kim MK, Lee T, Ryu SH, Woo KJ, Kwon TK, Bae YS. A small compound that inhibits tumor necrosis factor-alpha-induced matrix metalloproteinase-9 upregulation. Biochem Biophys Res Commun. 2005 Oct 21;336(2):716-22. PubMed PMID: 16140265.; 2: Samuel T, Fadlalla K, Gales DN, Putcha BD, Manne U. Variable NF-κB pathway responses in colon cancer cells treated with chemotherapeutic drugs. BMC Cancer. 2014 Aug 18;14:599. doi: 10.1186/1471-2407-14-599. PubMed PMID: 25134433; PubMed Central PMCID: PMC4152571.; 3: Wang X, Li C, Liang A, Peng Y, Sun J, Huang D, Xu K, Ye W. Regulation of a disintegrins and metalloproteinase with thrombospondin motifs 7 during inflammation in nucleus pulposus (NP) cells: role of AP-1, Sp1 and NF-κB signaling. Inflamm Res. 2016 Dec;65(12):951-962. Epub 2016 Aug 11. PubMed PMID: 27516213.; 4: Kuntz S, Kunz C, Rudloff S. Carbonyl compounds methylglyoxal and glyoxal affect interleukin-8 secretion in intestinal cells by superoxide anion generation and activation of MAPK p38. Mol Nutr Food Res. 2010 Oct;54(10):1458-67. doi: 10.1002/mnfr.200900408. PubMed PMID: 20397192.; 5: Strand ME, Herum KM, Rana ZA, Skrbic B, Askevold ET, Dahl CP, Vistnes M, Hasic A, Kvaløy H, Sjaastad I, Carlson CR, Tønnessen T, Gullestad L, Christensen G, Lunde IG. Innate immune signaling induces expression and shedding of the heparan sulfate proteoglycan syndecan-4 in cardiac fibroblasts and myocytes, affecting inflammation in the pressure-overloaded heart. FEBS J. 2013 May;280(10):2228-47. doi: 10.1111/febs.12161. Epub 2013 Feb 24. PubMed PMID: 23374111.; 6: Wang J, Markova D, Anderson DG, Zheng Z, Shapiro IM, Risbud MV. TNF-α and IL-1β promote a disintegrin-like and metalloprotease with thrombospondin type I motif-5-mediated aggrecan degradation through syndecan-4 in intervertebral disc. J Biol Chem. 2011 Nov 18;286(46):39738-49. doi: 10.1074/jbc.M111.264549. Epub 2011 Sep 23. PubMed PMID: 21949132; PubMed Central PMCID: PMC3220535.; 7: Morizane Y, Thanos A, Takeuchi K, Murakami Y, Kayama M, Trichonas G, Miller J, Foretz M, Viollet B, Vavvas DG. AMP-activated protein kinase suppresses matrix metalloproteinase-9 expression in mouse embryonic fibroblasts. J Biol Chem. 2011 May 6;286(18):16030-8. doi: 10.1074/jbc.M110.199398. Epub 2011 Mar 14. PubMed PMID: 21402702; PubMed Central PMCID: PMC3091212.; 8: Mulla MJ, Yu AG, Cardenas I, Guller S, Panda B, Abrahams VM. Regulation of Nod1 and Nod2 in first trimester trophoblast cells. Am J Reprod Immunol. 2009 Apr;61(4):294-302. doi: 10.1111/j.1600-0897.2009.00694.x. PubMed PMID: 19260860.
• PubChem Compound: 11537217
• Last Modified: Nov 11 2021